6-(Methylsulfanyl)pyridin-2-amine

• IUPAC Name: 6-methylsulfanylpyridin-2-amine
• InChI: InChI=1S/C6H8N2S/c1-9-6-4-2-3-5(7)8-6/h2-4H,1H3,(H2,7,8)
• InChI Key: HLJREQVAVOEDKZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=N1)N
• Molecular Formula: C6H8N2S
• DSSTOX Substance ID: DTXSID701308109
• Molecular Weight: 140.21 g/mol
• CAS RN: 38240-18-5

Description

6-(Methylsulfanyl)pyridin-2-amine, also known as 2-Amino-6-(methylthio)pyridine, is a chemical compound with the CAS Number: 38240-18-5. It has a molecular weight of 140.21 and its IUPAC name is 6-(methylsulfanyl)-2-pyridinamine.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring with a methylsulfanyl group and an amine group attached. The InChI code for the compound is 1S/C6H8N2S/c1-9-6-4-2-3-5(7)8-6/h2-4H,1H3,(H2,7,8).

Chemical Reactions Analysis

The compound has been used in the design and synthesis of a novel Cd2+ fluorescence probe. The probe could successfully discriminate between Cd2+ and Zn2+ and exhibited a highly selective turn-on response toward Cd2+.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 67-68°C. and is stored at a temperature of 4°C.

Scientific Research Applications

• Synthesis of Substituted 2-Aminopyridines:

  • Teague (2008) described the synthesis of 2-aminopyridines with a variety of polar 6-substituents, achieved by displacing a methylsulfinyl group from the 6-position of the pyridine ring. This process involved synthesizing 6-thiomethyl pyridines through the reaction of 2-(1-phenylethylidene)propanedinitriles with dimethyl N-cyanodithioiminocarbonate (Teague, 2008).

• Complexes with Iron(II) Involving Spin-crossover and Crystallographic Phase Changes:

  • Cook et al. (2015) investigated iron(II) complexes using ligands derived from 4-(methylsulfanyl)-2,6-di(pyrazol-1-yl)pyridine, exploring their spin-crossover behavior and associated crystallographic phase changes (Cook et al., 2015).

• Copper(II) Complexes of S-Containing Ligands:

  • Otsuka et al. (2000) prepared novel ligands containing a pyridine and methylsulfanyl groups to study the properties of their copper complexes. They used potentiometric titration, absorption and ESR spectral measurement, and X-ray crystallography to characterize these complexes (Otsuka et al., 2000).

• Derivatives in Organic Synthesis:

  • Crawford et al. (2009) discussed the preparation of 9-methylsulfanyl pyridine-stretched adenine and hypoxanthine derivatives, highlighting their potential utility in organic synthesis (Crawford et al., 2009).

• Fluorescence Probes for Cadmium Detection:

  • Hagimori et al. (2021) synthesized a novel Cd2+ fluorescence probe based on the pyridine-pyrimidine structure, specifically 4-(methylsulfanyl)-6-(pyridin-2-yl)pyrimidin-2-amine. This probe successfully discriminated between Cd2+ and Zn2+, indicating its potential in biological applications for detecting cadmium (Hagimori et al., 2021).

Mechanism of Action

Target of Action

The primary target of 6-(Methylsulfanyl)pyridin-2-amine is Cadmium (Cd2+) . Cadmium is a toxic heavy metal that occurs naturally in soils and minerals and can accumulate in cells and tissues .

Mode of Action

This compound acts as a fluorescence probe for Cadmium . It can successfully discriminate between Cadmium and Zinc ions, exhibiting a highly selective turn-on response toward Cadmium over biologically related metal ions .

Biochemical Pathways

The compound’s interaction with Cadmium affects the biochemical pathways related to the detection and tracking of Cadmium in cells and tissues . The bis-heterocyclic moiety of the compound acts as both a coordination site for Cadmium and a fluorophore .

Pharmacokinetics

The compound’s cell membrane permeability is sufficient to detect intracellular cadmium , suggesting it may have good bioavailability.

Result of Action

The compound’s action results in the selective and sensitive detection of Cadmium . Fluorescence microscopy studies using living cells have revealed that the compound can detect intracellular Cadmium .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of Cadmium in the environment is a key factor for the compound’s action .

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Future Directions

The compound has shown potential as a fluorescence probe for Cd2+ in biological applications. Its ability to discriminate between Cd2+ and Zn2+ and its highly selective turn-on response toward Cd2+ suggest it could be useful in future research and development.